Cas no 6374-78-3 (9,10-Anthracenedione,1-amino-4,5,8-trihydroxy-)

• Product Name: 9,10-Anthracenedione,1-amino-4,5,8-trihydroxy-
• CAS No: 6374-78-3
• MF: C₁₄H₉NO₅
• MW: 271.224963903427
• CID: 504578
• PubChem ID: 80769
• Update Time: 2025-04-19

9,10-Anthracenedione,1-amino-4,5,8-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-amino-4,5,8-trihydroxy-
• 1-amino-4,5,8-trihydroxyanthracene-9,10-dione
• 1-amino-4,5,8-trihydroxyanthraquinone
• EINECS 228-927-8
• SCHEMBL11146282
• NS00035543
• 6374-78-3
• DTXSID70213180

• Inchi： 1S/C14H9NO5/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-4,16-18H,15H2
• InChI Key： XOWIUAITUCBCNN-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C2C(=CC=C(C=21)N)O)=O)O)O

Computed Properties

• Exact Mass: 271.04807
• Monoisotopic Mass: 271.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones